Cas no 20254-76-6 (3-Chloroquinoxaline-2-carboxylic acid)

• Product Name: 3-Chloroquinoxaline-2-carboxylic acid
• CAS No: 20254-76-6
• MF: C₉H₅ClN₂O₂
• MW: 208.601200819016
• MDL: MFCD09864191
• CID: 838750
• PubChem ID: 13984472
• Update Time: 2025-06-08

3-Chloroquinoxaline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloroquinoxaline-2-carboxylic acid
• 2-QUINOXALINECARBOXYLIC ACID,3-CHLORO-
• 2-Chlorchinoxalin-3-carbonsaeure
• 2-Quinoxalinecarboxylic acid,3-chloro
• 3-Chlor-chinoxalin-2-carbonsaeure
• 3-Chloro-2-quinoxalinecarboxylic acid
• 3-chloroquinoxalin-2-carboxylic acid
• 3-chloro-quinoxaline-2-carboxylic acid
• 3-chloroquinoxaline-2-carboxylic acid(SALTDATA: FREE)
• AB53808
• DTXSID00553824
• LLFXNFDLKGPZML-UHFFFAOYSA-N
• 2-Quinoxalinecarboxylic acid, 3-chloro-
• 20254-76-6
• 3-Chloroquinoxaline-2-carboxylicacid
• 3-chloroquinoxaline-2-carboxylic acid, AldrichCPR
• CS-W021910
• SCHEMBL634399
• AKOS015848963
• SY104247
• EN300-318126
• AG-0222
• 2-chloroquinoxaline-3-carboxylic acid
• DA-08470
• Z1269112534
• MFCD09864191

• MDL： MFCD09864191
• Inchi： 1S/C9H5ClN2O2/c10-8-7(9(13)14)11-5-3-1-2-4-6(5)12-8/h1-4H,(H,13,14)
• InChI Key： LLFXNFDLKGPZML-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 208.00400
• Monoisotopic Mass: 208.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 351.0±37.0 °C at 760 mmHg
• Flash Point: 166.1±26.5 °C
• PSA: 63.08000
• LogP: 1.98140
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Chloroquinoxaline-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C(BD212289)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 3-Chloroquinoxaline-2-carboxylic acid

Recent Advances in the Research of 3-Chloroquinoxaline-2-carboxylic acid (CAS: 20254-76-6)

3-Chloroquinoxaline-2-carboxylic acid (CAS: 20254-76-6) is a quinoxaline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a building block in drug discovery and its potential biological activities. Recent studies have explored its role in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and antimicrobial compounds. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic utility, and biological relevance.

One of the key areas of investigation involves the use of 3-Chloroquinoxaline-2-carboxylic acid as a precursor in the synthesis of quinoxaline-based small molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the construction of selective kinase inhibitors targeting cancer-related pathways. The study reported that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range. These findings underscore the potential of 3-Chloroquinoxaline-2-carboxylic acid as a scaffold for developing targeted cancer therapies.

In addition to its role in oncology, recent research has also explored the antimicrobial properties of 3-Chloroquinoxaline-2-carboxylic acid derivatives. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted the compound's utility in designing novel antibacterial agents. The researchers synthesized a series of quinoxaline-2-carboxamide derivatives and evaluated their activity against multidrug-resistant bacterial strains. Several compounds exhibited broad-spectrum antibacterial activity, suggesting that 3-Chloroquinoxaline-2-carboxylic acid could serve as a promising starting point for addressing antibiotic resistance.

Another notable advancement is the application of 3-Chloroquinoxaline-2-carboxylic acid in the development of fluorescent probes for biological imaging. A recent publication in Chemical Communications described the synthesis of quinoxaline-based fluorophores derived from this compound, which displayed high selectivity for specific cellular targets. These probes were successfully used to visualize intracellular processes in real-time, offering new tools for studying disease mechanisms at the molecular level.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of 3-Chloroquinoxaline-2-carboxylic acid derivatives. Future research directions may include structure-activity relationship (SAR) studies to enhance selectivity and reduce off-target effects, as well as investigations into novel delivery systems to improve bioavailability. Overall, the continued exploration of this compound holds great potential for advancing both chemical biology and therapeutic innovation.